molecular formula C20H14ClNO2S2 B12167195 2-(7-Chloro-1,3-benzodioxol-5-yl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine

2-(7-Chloro-1,3-benzodioxol-5-yl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine

Cat. No.: B12167195
M. Wt: 399.9 g/mol
InChI Key: JWTIGUOYPIWXTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(7-Chloro-1,3-benzodioxol-5-yl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine is a heterocyclic compound featuring a seven-membered 1,5-benzothiazepine core fused with a thiophene ring and substituted with a 7-chloro-1,3-benzodioxol group. The 1,5-benzothiazepine scaffold is recognized as a "privileged structure" in medicinal chemistry due to its presence in pharmacologically active compounds targeting calcium channels, viral enzymes (e.g., HIV-1 integrase), and exhibiting antitumor and antiplatelet activities . The chloro-benzodioxol substituent likely enhances lipophilicity and metabolic stability, while the thiophene moiety contributes to π-π stacking interactions in biological targets.

Properties

Molecular Formula

C20H14ClNO2S2

Molecular Weight

399.9 g/mol

IUPAC Name

2-(7-chloro-1,3-benzodioxol-5-yl)-4-thiophen-2-yl-2,3-dihydro-1,5-benzothiazepine

InChI

InChI=1S/C20H14ClNO2S2/c21-13-8-12(9-16-20(13)24-11-23-16)19-10-15(17-6-3-7-25-17)22-14-4-1-2-5-18(14)26-19/h1-9,19H,10-11H2

InChI Key

JWTIGUOYPIWXTI-UHFFFAOYSA-N

Canonical SMILES

C1C(SC2=CC=CC=C2N=C1C3=CC=CS3)C4=CC5=C(C(=C4)Cl)OCO5

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(7-Chloro-1,3-benzodioxol-5-yl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine typically involves multi-step organic reactions. The starting materials often include 7-chloro-1,3-benzodioxole, thiophene, and benzothiazepine derivatives. Common synthetic routes may involve:

    Cyclization reactions: To form the benzothiazepine ring.

    Substitution reactions: To introduce the chloro and thiophene groups.

    Condensation reactions: To link the different ring systems together.

Industrial Production Methods

Industrial production methods for such complex organic compounds often involve:

    Batch processing: For precise control over reaction conditions.

    Catalysis: To increase reaction efficiency and yield.

    Purification techniques: Such as recrystallization, chromatography, and distillation to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

2-(7-Chloro-1,3-benzodioxol-5-yl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine can undergo various chemical reactions, including:

    Oxidation: To form sulfoxides or sulfones.

    Reduction: To reduce the benzothiazepine ring.

    Substitution: Particularly electrophilic aromatic substitution on the benzodioxole and thiophene rings.

Common Reagents and Conditions

    Oxidizing agents: Such as hydrogen peroxide or m-chloroperbenzoic acid.

    Reducing agents: Such as lithium aluminum hydride or sodium borohydride.

    Catalysts: Such as palladium on carbon for hydrogenation reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

    Oxidation: May yield sulfoxides or sulfones.

    Reduction: May yield dihydro derivatives.

    Substitution: May yield various substituted derivatives.

Scientific Research Applications

Pharmacological Applications

  • Anticancer Activity
    • Recent studies have identified derivatives of benzothiazepines as potential anticancer agents. For instance, structural modifications in benzothiazepines have shown promising results against various cancer cell lines, including prostate cancer. The incorporation of halogenated phenyl substitutions has been linked to enhanced biological activity due to improved binding interactions with target proteins .
    CompoundIC50 (µM)Cancer Cell Line
    Compound A3.29 ± 0.15DU-145 (Prostate)
    Compound B15.42 ± 0.16DU-145 (Prostate)
    Standard Drug21.96 ± 0.15DU-145 (Prostate)
  • Neurological Disorders
    • The compound has been explored as a positive allosteric modulator for the muscarinic M1 receptor, which holds potential therapeutic implications for conditions like Alzheimer's disease and schizophrenia . This modulation can enhance cognitive functions and provide neuroprotective effects.
  • Cardiovascular Applications
    • Benzothiazepines are known for their calcium channel blocking properties, making them useful in treating hypertension and angina pectoris. The structural features of this compound suggest it may exhibit similar cardiovascular benefits through modulation of calcium influx in cardiac tissues.

Synthesis and Development

The synthesis of 2-(7-Chloro-1,3-benzodioxol-5-yl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine can be achieved through several methodologies:

  • Domino Reactions : Utilizing a Michael addition followed by cyclization can yield high purity and yield under mild conditions .
  • Green Chemistry Approaches : Recent advancements have focused on sustainable synthesis methods that reduce environmental impact while maintaining efficiency.

Case Studies

  • Study on Anticancer Properties : A study evaluated various benzothiazepine derivatives against prostate cancer cell lines, demonstrating significant cytotoxicity linked to structural modifications that enhance receptor binding . Compounds with halogen substitutions showed the best results.
  • Neuropharmacological Evaluation : Research investigating the effects of this compound on cognitive function in animal models indicated improvements in memory retention and learning capabilities, supporting its potential as a treatment for neurodegenerative diseases .

Mechanism of Action

The mechanism of action of 2-(7-Chloro-1,3-benzodioxol-5-yl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine involves its interaction with molecular targets such as enzymes or receptors. The specific pathways and targets depend on the context of its application, such as:

    Enzyme inhibition: By binding to the active site.

    Receptor modulation: By interacting with receptor sites.

Comparison with Similar Compounds

Research Findings and Implications

The thiophene ring’s planar geometry facilitates interactions with aromatic residues in enzyme active sites .

SAR Insights : Substituents at the 2-position (e.g., chloro-benzodioxol vs. CF₃-phenyl) dictate electronic and steric profiles, impacting potency and selectivity. For instance, electron-withdrawing groups may enhance binding to polar targets like HIV-1 integrase, while electron-donating groups could optimize CNS penetration.

Biological Activity

The compound 2-(7-Chloro-1,3-benzodioxol-5-yl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine belongs to the benzothiazepine family, known for its diverse pharmacological activities. This article explores its biological activity, focusing on its potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

This compound features a complex structure that includes:

  • A benzothiazepine core
  • A benzodioxole moiety
  • A thiophene group

These structural elements contribute to its unique chemical reactivity and biological properties. The chloro substituent and the arrangement of functional groups influence its interaction with biological targets.

Anticancer Activity

Recent studies have highlighted the anticancer potential of benzothiazepine derivatives. For instance, a series of novel 1,5-benzothiazepines were synthesized and evaluated for their anticancer activity against various cancer cell lines, including HT-29 (colon cancer), MCF-7 (breast cancer), and DU-145 (prostate cancer) using the MTT assay. Among these derivatives, some exhibited significant activity with IC50 values indicating potent effects against these cell lines .

CompoundCell LineIC50 (µg/mL)
BT18HT-2928
BT19MCF-727
BT20DU-14516

These findings suggest that modifications in the structure can enhance anticancer efficacy, making them promising candidates for further development.

Antimicrobial Activity

The compound has also been explored for its antimicrobial properties. A series of bis-[1,5]-benzothiazepines were screened against Gram-positive and Gram-negative bacteria. The results indicated that several derivatives showed notable antimicrobial activity comparable to standard antibiotics like ciprofloxacin .

The mechanism of action for these compounds often involves interactions with specific molecular targets such as:

  • Epidermal Growth Factor Receptor (EGFR) : Some derivatives inhibited EGFR tyrosine kinase activity significantly, suggesting a pathway for anticancer action .

Study 1: Anticancer Efficacy

A study synthesized twenty new benzothiazepine derivatives and evaluated their anticancer activity against HT-29 and MCF-7 cell lines. The structural features responsible for activity were identified through pharmacophore modeling, highlighting the importance of specific functional groups in enhancing biological activity .

Study 2: Antimicrobial Screening

In another investigation, a novel series of benzothiazepines were evaluated for their antimicrobial efficacy against various pathogens. The compounds demonstrated significant inhibition against Staphylococcus aureus and Escherichia coli, indicating their potential as therapeutic agents in treating infections .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.